Cas no 105404-91-9 (2,8-Diiododibenzothiophene)

2,8-Diiododibenzothiophene structure
2,8-Diiododibenzothiophene structure
Product Name:2,8-Diiododibenzothiophene
CAS No:105404-91-9
MF:C12H6I2S
MW:436.0500
MDL:MFCD00275724
CID:2101842
PubChem ID:253661198
Update Time:2024-11-03

2,8-Diiododibenzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,8-Diiododibenzothiophene
    • D4870
    • 105404-91-9
    • T70049
    • MFCD00275724
    • 97%HPLC
    • 4,12-diiodo-8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
    • SY037108
    • BS-50366
    • SCHEMBL13783207
    • MDL: MFCD00275724
    • Inchi: 1S/C12H6I2S/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H
    • InChI Key: JUMCSMONVKDUIB-UHFFFAOYSA-N
    • SMILES: IC1C([H])=C([H])C2=C(C=1[H])C1C([H])=C(C([H])=C([H])C=1S2)I

Computed Properties

  • Exact Mass: 435.82797 g/mol
  • Monoisotopic Mass: 435.82797 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • Molecular Weight: 436.05
  • XLogP3: 5.6

Experimental Properties

  • Density: 2.279±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 223.0 to 227.0 deg-C
  • Solubility: Insuluble (8.3E-5 g/L) (25 ºC),

2,8-Diiododibenzothiophene Pricemore >>

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